Cas no 922937-46-0 (N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide)

• Product Name: N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide
• CAS No: 922937-46-0
• MF: C₂₄H₃₂N₄O₃
• MW: 424.535885810852
• CID: 5505620
• PubChem ID: 43996673
• Update Time: 2025-07-16

N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678326
• F2762-0180
• 922937-46-0
• N1-(2-(4-(dimethylamino)phenyl)-2-(pyrrolidin-1-yl)ethyl)-N2-(2-ethoxyphenyl)oxalamide
• N-[2-[4-(dimethylamino)phenyl]-2-pyrrolidin-1-ylethyl]-N'-(2-ethoxyphenyl)oxamide
• N'-{2-[4-(dimethylamino)phenyl]-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide
• N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide

• Inchi： 1S/C24H32N4O3/c1-4-31-22-10-6-5-9-20(22)26-24(30)23(29)25-17-21(28-15-7-8-16-28)18-11-13-19(14-12-18)27(2)3/h5-6,9-14,21H,4,7-8,15-17H2,1-3H3,(H,25,29)(H,26,30)
• InChI Key： MOBAYNZXIIPJHM-UHFFFAOYSA-N
• SMILES： O=C(C(NC1C=CC=CC=1OCC)=O)NCC(C1C=CC(=CC=1)N(C)C)N1CCCC1

Computed Properties

• Exact Mass: 424.24744090g/mol
• Monoisotopic Mass: 424.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 73.9Ų

Additional information on N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide

Professional Introduction to Compound with CAS No. 922937-46-0 and Product Name: N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide

This compound, identified by the CAS number 922937-46-0, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of chemical and biomedical research. The product name, N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide, provides a detailed insight into its chemical composition, highlighting its complex and multifaceted nature.

The molecular structure of this compound features a combination of aromatic and heterocyclic rings, which are interconnected through various functional groups. These include an amine group, an ethoxy group, and dimethylamino substituents, all of which contribute to the compound's reactivity and potential biological activity. The presence of a pyrrolidin-1-yl moiety suggests possible interactions with biological targets, making it a candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide make it an intriguing candidate for such applications. Specifically, the dimethylamino group can serve as a pharmacophore, enhancing the compound's ability to interact with biological receptors. Additionally, the ethoxy group may contribute to metabolic stability, which is crucial for drug efficacy.

Recent studies have demonstrated the importance of understanding the structural determinants of bioactivity in drug design. Computational modeling and molecular dynamics simulations have been employed to explore the interactions between this compound and potential biological targets. These studies have revealed that the compound can form stable complexes with certain enzymes and receptors, suggesting its potential as a lead compound for further optimization.

The synthesis of N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been utilized to construct the complex molecular framework. These methods not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in modern organic synthesis.

From a biomedical perspective, the compound's potential applications are vast. It has shown promise in preclinical studies as a modulator of pathways involved in neurodegenerative diseases, inflammation, and cancer. The ability to fine-tune its structure could lead to derivatives with enhanced selectivity and reduced side effects. This underscores the need for continued research into its pharmacological properties.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of N'-{2-4-(dimethylamino)phenyl-2-(pyrrolidin-1-yl)ethyl}-N-(2-ethoxyphenyl)ethanediamide exemplifies this synergy. By combining synthetic chemistry expertise with biological insights, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, the compound with CAS number 922937-46-0 represents a significant advancement in chemical and biomedical research. Its unique structure and potential biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize its properties, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.